2-(5-methylthiophen-2-yl)acetic Acid
Cat. No. B1598721
CAS No.:
70624-30-5
M. Wt: 156.2 g/mol
InChI Key: PGLXPQAKVJMSMN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09193720B2
Procedure details
A solution of 2-(5-methylthiophen-2-yl)acetic acid (200 mg, 1.280 mmol) in dry THF (10 mL) was carefully added over 2 min to solution of 1M LAH (2.56 mL, 2.56 mmol) at 0° C. The reaction mixture was allowed to warm to rt and was stirred for 6 h. The reaction was quenched with 0.2 mL of water (stir for 10 min), 0.2 mL of 15% NaOH/water (stir for 10 min), and then 0.4 mL of water. After stirring for 18 h, the mixture was filtered through celite. The filtrate was concentrated in vacuum. The residue was dried under high vacuum for 16 h to afford 2-(5-methylthiophen-2-yl)ethanol (150 mg, 1.055 mmol, 82% yield) as clear viscous oil. 1H NMR (500 MHz, CDCl3) δ 6.67 (d, J=3.3 Hz, 1H), 6.64-6.57 (m, 1H), 3.85 (t, J=6.2 Hz, 2H), 3.02 (t, J=6.2 Hz, 2H), 2.47 (s, 3H).
Yield
82%
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[S:6][C:5]([CH2:7][C:8](O)=[O:9])=[CH:4][CH:3]=1.[H-].[H-].[H-].[H-].[Li+].[Al+3]>C1COCC1>[CH3:1][C:2]1[S:6][C:5]([CH2:7][CH2:8][OH:9])=[CH:4][CH:3]=1 |f:1.2.3.4.5.6|
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Inputs
Step One
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Name
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|
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Quantity
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200 mg
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|
Type
|
reactant
|
|
Smiles
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CC1=CC=C(S1)CC(=O)O
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Name
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|
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Quantity
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2.56 mL
|
|
Type
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reactant
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Smiles
|
[H-].[H-].[H-].[H-].[Li+].[Al+3]
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|
Name
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|
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Quantity
|
10 mL
|
|
Type
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solvent
|
|
Smiles
|
C1CCOC1
|
Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
was stirred for 6 h
|
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
|
1
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|
Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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The reaction was quenched with 0.2 mL of water (stir for 10 min), 0.2 mL of 15% NaOH/water (stir for 10 min)
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|
Duration
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10 min
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STIRRING
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Type
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STIRRING
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Details
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After stirring for 18 h
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|
Duration
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18 h
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FILTRATION
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Type
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FILTRATION
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|
Details
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the mixture was filtered through celite
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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The filtrate was concentrated in vacuum
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The residue was dried under high vacuum for 16 h
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|
Duration
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16 h
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
|
|
|
Type
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product
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|
Smiles
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CC1=CC=C(S1)CCO
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: AMOUNT | 1.055 mmol | |
| AMOUNT: MASS | 150 mg | |
| YIELD: PERCENTYIELD | 82% | |
| YIELD: CALCULATEDPERCENTYIELD | 82.4% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
